Cas no 1706431-47-1 (6-methyl-3-azabicyclo3.1.0hexane hydrochloride)
6-methyl-3-azabicyclo3.1.0hexane hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
- 6-methyl-3-azabicyclo[3.1.0]hexane;hydrochloride
- 6-methyl-3-azabicyclo3.1.0hexane hydrochloride
-
- MDL: MFCD27986483
- Inchi: 1S/C6H11N.ClH/c1-4-5-2-7-3-6(4)5;/h4-7H,2-3H2,1H3;1H
- InChI Key: KFLNUXHWIKJQGP-UHFFFAOYSA-N
- SMILES: Cl.N1CC2C(C)C2C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 80.2
- Topological Polar Surface Area: 12
6-methyl-3-azabicyclo3.1.0hexane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-325813-0.05g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 0.05g |
$344.0 | 2025-03-18 | |
| Enamine | EN300-325813-0.1g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 0.1g |
$515.0 | 2025-03-18 | |
| Enamine | EN300-325813-0.25g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 0.25g |
$735.0 | 2025-03-18 | |
| Enamine | EN300-325813-0.5g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 0.5g |
$1158.0 | 2025-03-18 | |
| Enamine | EN300-325813-1.0g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 1.0g |
$1485.0 | 2025-03-18 | |
| Enamine | EN300-325813-2.5g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 2.5g |
$2912.0 | 2025-03-18 | |
| Enamine | EN300-325813-5.0g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 5.0g |
$4309.0 | 2025-03-18 | |
| Enamine | EN300-325813-10.0g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 95.0% | 10.0g |
$6390.0 | 2025-03-18 | |
| Enamine | EN300-325813-1g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 1g |
$1485.0 | 2023-09-04 | ||
| Enamine | EN300-325813-5g |
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride |
1706431-47-1 | 5g |
$4309.0 | 2023-09-04 |
6-methyl-3-azabicyclo3.1.0hexane hydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 6-methyl-3-azabicyclo3.1.0hexane hydrochloride
6-Methyl-3-Azabicyclo[3.1.0]Hexane Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1706431-47-1, known as 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and potential applications in drug design. The bicyclic structure of this compound provides it with exceptional stability and bioavailability, making it a promising candidate for various therapeutic interventions.
Recent studies have highlighted the pharmacological properties of 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride, particularly its ability to modulate key cellular pathways involved in neurodegenerative diseases. Researchers have demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress—a major contributor to conditions such as Alzheimer's disease and Parkinson's disease. The antioxidant properties of this compound have been validated through in vitro assays, where it showed remarkable scavenging activity against reactive oxygen species (ROS).
In addition to its antioxidant effects, 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride has also been investigated for its potential as a neuroprotective agent. Preclinical studies using animal models of stroke and traumatic brain injury have revealed that this compound can significantly reduce neuronal damage by inhibiting pro-inflammatory cytokines and promoting neurogenesis. These findings suggest that it could serve as a novel therapeutic option for acute neurological disorders.
The synthesis of 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization to introduce the methyl group and subsequent protonation to yield the hydrochloride salt. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for pharmacological studies.
One of the most intriguing aspects of this compound is its bioavailability profile. Studies conducted in preclinical models have shown that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride exhibits excellent oral bioavailability, which is crucial for its potential use as an orally administered drug. Furthermore, its ability to penetrate the blood-brain barrier has been confirmed, making it a strong candidate for treating central nervous system (CNS) disorders.
Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride can bind effectively to several G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes, including pain perception and inflammation regulation.
In terms of safety profile, preliminary toxicological studies indicate that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models up to date.
Looking ahead, ongoing clinical trials are exploring the efficacy of this compound in treating chronic pain conditions and inflammatory diseases, where its dual antioxidant and anti-inflammatory properties could offer significant therapeutic benefits.
1706431-47-1 (6-methyl-3-azabicyclo3.1.0hexane hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)